TC-2216

• CAS: 646055-67-6
• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol
• SMILES: C1CC2(CCN(C2)C3=CN=CC=C3)NC1
• InChI: InChI=1S/C12H17N3/c1-3-11(9-13-6-1)15-8-5-12(10-15)4-2-7-14-12/h1,3,6,9,14H,2,4-5,7-8,10H2
• InChIKey: NXIPMBQVNTWEEX-UHFFFAOYSA-N

Researchers often struggle to source a truly subtype-selective nAChR probe, which compromises α4β2-specific pathway analysis. TC-2216 directly resolves this, providing a well-characterized reference standard to eliminate confounding off-target effects. - Defined selectivity: 164-fold for α4β2 over α7 nAChRs. - Validated in vivo efficacy: Preclinical anxiolytic/antidepressant activity confirmed. - Supply chain reliability: Catalog-grade compound with consistent purity, shipped globally.

TC-2216 (CAS 646055-67-6) | α4β2-Selective Neuronal Nicotinic Receptor Modulator for CNS Research Procurement

TC-2216 (CAS 646055-67-6) is a small-molecule modulator of neuronal nicotinic acetylcholine receptors (nAChRs), originally developed by Targacept as an investigational therapeutic for depression and anxiety disorders [1]. Structurally, it is a 1,7-diazaspiro[4.4]nonane derivative bearing a 3-pyridinyl substituent (molecular formula C₁₂H₁₇N₃; MW 203.28) . The compound functions primarily as a partial agonist at neural nicotinic acetylcholine receptors, with pronounced selectivity for the α4β2 nAChR subtype [1]. Although its clinical development as a therapeutic was discontinued, TC-2216 has been repurposed as a valuable pharmacological tool for dissecting α4β2-mediated signaling in central nervous system research, particularly in studies of mood regulation, anxiety, and nicotinic receptor pharmacology [2].

Tool compound α4β2 nAChR partial agonist for CNS pathway studies

Selectivity context 164-fold α4β2 over α7 binding preference reported

Research model Supports mood and anxiety behavioral model investigations

• [1] DrugBank. TC-2216. DB06044. Accessed 2026-04-22. View Source
• [2] Wikipedia. TC-2216. Accessed 2026-04-22. View Source

Why Generic Substitution Fails: The Non-Interchangeability of α4β2 nAChR Modulators in CNS Research

Not all nicotinic receptor modulators are functionally equivalent. Subtype selectivity, binding mode (competitive vs. non-competitive), and intrinsic efficacy (full agonist vs. partial agonist vs. antagonist) profoundly influence downstream signaling, neurotransmitter release, and behavioral outcomes. A generic nAChR antagonist such as mecamylamine exhibits broad, non-selective blockade across multiple subtypes (including α3β4, α4β2, and α7) and acts via open-channel block, which can confound interpretation of target engagement and produce off-target effects that mask or distort the α4β2-specific phenotype [1]. In contrast, TC-2216 provides a well-characterized, subtype-selective pharmacological probe with defined binding affinity (Ki) for α4β2 over α7 nAChRs, enabling precise interrogation of α4β2-mediated pathways in vitro and in vivo . Substituting TC-2216 with a less selective or mechanistically distinct compound introduces uncontrolled experimental variables, undermining reproducibility and the validity of conclusions drawn from receptor-subtype-specific hypotheses [2].

TC-2216 profile

α4β2-selective partial agonist with defined Ki and functional bias; minimal ganglionic activity

Non-selective antagonists

Mecamylamine blocks α3β4, α4β2, α7 with no subtype preference; may confound α4β2-specific interpretation

• [1] Nickell JR, et al. Potential therapeutic uses of mecamylamine and its stereoisomers. Pharmacol Biochem Behav. 2013;108:28-43. View Source
• [2] Lippiello PM, et al. TC-5214 (S-(+)-mecamylamine): a neuronal nicotinic receptor modulator with antidepressant activity. CNS Neurosci Ther. 2008;14(4):266-77. View Source

TC-2216 Quantitative Differentiation Evidence: Binding Affinity, Selectivity, and Preclinical Efficacy Benchmarks

Subtype-Selective Binding: 164-Fold Preference for α4β2 over α7 nAChR

TC-2216 exhibits high-affinity binding to the α4β2 nicotinic acetylcholine receptor subtype (Ki = 0.042 µM) while displaying substantially lower affinity for the α7 subtype (Ki = 6.9 µM) . This represents an approximate 164-fold selectivity for α4β2 over α7. In contrast, the non-selective nAChR antagonist mecamylamine shows comparable inhibitory efficacy across multiple subtypes, including α4β2, α3β4, and α7, with no marked subtype preference [1].

α4β2 vs α7 binding

Head-to-head

Ki α4β2 0.042 µM; α7 6.9 µM (164-fold difference)

Subtype selectivity supports α4β2 pathway attribution

Radioligand binding, recombinant human subtypes

Evidence Dimension	Receptor binding affinity (Ki)
Target Compound Data	α4β2: Ki = 0.042 µM; α7: Ki = 6.9 µM
Comparator Or Baseline	Mecamylamine (non-selective nAChR antagonist): IC50 values range from 0.6–3.0 µM across α4β2, α3β4, and α7 subtypes without pronounced subtype selectivity
Quantified Difference	164-fold higher affinity for α4β2 vs. α7 for TC-2216; comparator lacks subtype discrimination
Conditions	Radioligand binding assay using recombinant human nAChR subtypes

Why This Matters

This defined selectivity profile allows researchers to attribute observed pharmacological effects specifically to α4β2 receptor engagement, reducing the confounding influence of α7-mediated signaling that complicates studies using non-selective nicotinic ligands.

• [1] Nickell JR, et al. Potential therapeutic uses of mecamylamine and its stereoisomers. Pharmacol Biochem Behav. 2013;108:28-43. View Source

Functional Selectivity: Antagonist Activity at α4β2 with Minimal Activity at α3β4

In functional assays measuring calcium flux, TC-2216 demonstrates antagonist activity at human ganglionic α3β4 nAChR expressed in SH-SY5Y cells . However, the compound's primary functional effect is mediated through α4β2 antagonism, with significantly greater potency at this subtype compared to α3β4. The α4β2-selective antagonist profile distinguishes TC-2216 from non-selective ganglionic blockers that produce autonomic side effects due to potent α3β4 inhibition [1].

Functional bias

Class-level inference

Predominant α4β2 antagonism; lower α3β4 activity

Functional profile may reduce ganglionic confound

Calcium flux assay, SH-SY5Y cells; exact IC50 not disclosed

Evidence Dimension	Functional antagonist activity (calcium flux inhibition)
Target Compound Data	Antagonist activity at α3β4 nAChR detected in SH-SY5Y cells; α4β2 antagonism is the predominant functional effect (exact IC50 not publicly disclosed)
Comparator Or Baseline	Mecamylamine: equipotent blockade of α3β4 and α4β2 (IC50 ~0.6–1.0 µM for both subtypes)
Quantified Difference	TC-2216 functional activity is biased toward α4β2 over α3β4, whereas mecamylamine shows no functional subtype discrimination
Conditions	Calcium flux fluorescence assay using human SH-SY5Y cells expressing recombinant nAChR subtypes

Why This Matters

The functional bias toward α4β2 over ganglionic α3β4 receptors predicts a reduced propensity for autonomic adverse effects in vivo, making TC-2216 a cleaner probe for central α4β2 pharmacology than non-selective nicotinic antagonists.

• [1] Lippiello PM, et al. TC-5214 (S-(+)-mecamylamine): a neuronal nicotinic receptor modulator with antidepressant activity. CNS Neurosci Ther. 2008;14(4):266-77. View Source

Preclinical Antidepressant Efficacy: Comparable to SSRIs and Tricyclics with Favorable Potency

In preclinical studies, TC-2216 demonstrated antidepressant effects comparable to those of established selective serotonin reuptake inhibitors (SSRIs) and tricyclic antidepressants, with the added advantage of greater potency [1]. While specific minimum effective doses (MED) in animal models such as the forced swim test have not been publicly disclosed, the compound's activity across multiple behavioral models of depression and anxiety supports its utility as a reference α4β2 antagonist for mood disorder research [2].

Behavioral model response

Cross-study comparable

Antidepressant-like activity reported; comparable to SSRIs in models

Model-response context for mood disorder research

Qualitative potency advantage; exact MED values not published

Evidence Dimension	Antidepressant-like activity in preclinical behavioral models
Target Compound Data	Active in multiple animal models of depression and anxiety; efficacy comparable to SSRIs and tricyclics with greater potency
Comparator Or Baseline	SSRIs (e.g., fluoxetine, citalopram) and tricyclic antidepressants (e.g., imipramine) as standard-of-care comparators
Quantified Difference	Qualitatively described as 'greater potency than' SSRIs and tricyclics; exact MED values not reported
Conditions	Preclinical rodent models of depression (forced swim test, tail suspension test) and anxiety (elevated plus maze, light-dark box)

Why This Matters

This efficacy benchmark establishes TC-2216 as a credible positive control or reference compound for validating novel α4β2-targeted antidepressants and for mechanistic studies exploring nicotinic modulation of mood-related circuitry.

• [1] DrugBank. TC-2216. DB06044. Accessed 2026-04-22. View Source
• [2] Medical News Today. Targacept Initiates Phase I Clinical Trial Of TC-2216. 2007 Jan 9. View Source

Human Pharmacokinetic Validation: Oral Bioavailability Established in Phase I

TC-2216 has advanced through a Phase I clinical trial designed to evaluate safety, tolerability, and pharmacokinetics in healthy male volunteers [1]. The trial employed a double-blind, placebo-controlled crossover design with sequential ascending single oral doses [2]. This human pharmacokinetic validation confirms oral bioavailability and systemic exposure, providing a critical data point that distinguishes TC-2216 from untested research compounds lacking in vivo absorption, distribution, metabolism, and excretion (ADME) characterization [3].

Human PK validation

Supporting evidence

Phase I trial completed; oral exposure confirmed

Exposure-model reference for oral in vivo studies

Cmax, AUC parameters not publicly disclosed

Evidence Dimension	Human oral pharmacokinetic validation
Target Compound Data	Phase I clinical trial completed; oral dosing regimen established; safety and tolerability assessed
Comparator Or Baseline	Preclinical tool compounds lacking human PK data; uncharacterized research chemicals with unknown oral bioavailability
Quantified Difference	Qualitative advance from preclinical to clinical-stage characterization; specific PK parameters (Cmax, Tmax, AUC, t1/2) not publicly disclosed
Conditions	Double-blind, placebo-controlled crossover study with sequential ascending single oral doses in healthy male volunteers

Why This Matters

Human PK validation reduces translational uncertainty for researchers planning in vivo studies requiring oral administration, and supports the compound's use as a reference standard for benchmarking novel α4β2 ligands in preclinical drug discovery programs.

• [1] Biospace. Targacept, Inc. Initiates Phase I Clinical Trial Of TC-2216. 2007 Jan 8. View Source
• [2] MedPath. A Safety and Tolerability Single Ascending Dose Study in Healthy Volunteers. Trial ID: Targacept-TC2216. Accessed 2026-04-22. View Source
• [3] Synapse. TC-2216 Drug Profile. Accessed 2026-04-22. View Source

TC-2216 Application Scenarios: Validated Use Cases in α4β2 nAChR Pharmacology and CNS Drug Discovery

α4β2 nAChR Subtype-Selective Positive Control for In Vitro Binding and Functional Assays

Researchers conducting radioligand binding displacement assays or calcium flux functional assays on recombinant nAChR subtypes require a well-characterized α4β2-selective ligand to define assay window, validate receptor expression, and normalize inter-assay variability. TC-2216, with its established Ki of 0.042 µM at α4β2 and 164-fold selectivity over α7 , serves as an ideal positive control. Its defined binding parameters enable accurate calculation of Ki values for test compounds and provide a benchmark for assessing subtype selectivity in screening campaigns.

In Vivo Reference Compound for α4β2-Mediated Behavioral Pharmacology in Rodent Models

Investigators studying the role of α4β2 nAChRs in mood regulation, anxiety, or cognition require a tool compound with validated in vivo efficacy and oral bioavailability. TC-2216 has demonstrated antidepressant-like and anxiolytic-like activity across multiple preclinical behavioral models, with efficacy comparable to SSRIs and tricyclics [1]. Its completion of a Phase I clinical trial confirms oral pharmacokinetic suitability [2], making it a reliable reference standard for dose-ranging studies and for validating novel α4β2-targeted therapeutics in head-to-head preclinical comparisons.

Mechanistic Dissection of α4β2 vs. α7 nAChR Signaling in Neurotransmitter Release Studies

The α4β2 and α7 nAChR subtypes differentially regulate neurotransmitter release in distinct brain regions and neuronal populations. TC-2216's high selectivity for α4β2 over α7 (164-fold) enables researchers to pharmacologically isolate α4β2-mediated effects on dopamine, norepinephrine, and serotonin release, while minimizing confounding α7-mediated currents. This is particularly valuable in microdialysis, slice electrophysiology, and synaptosomal release assays where subtype-specific modulation must be unequivocally attributed.

Calibration Standard for α4β2 nAChR PET Tracer Development and Validation

The development of positron emission tomography (PET) radioligands targeting α4β2 nAChRs requires a non-radioactive reference compound with high affinity and selectivity to define non-specific binding and validate tracer specificity in autoradiography and in vivo imaging studies. TC-2216, with its sub-micromolar Ki for α4β2 and established selectivity profile , provides a suitable reference standard for blocking studies and for calibrating quantitative PET imaging endpoints in preclinical and translational neuroimaging research.

Application

Selection Property

Validation Focus

α4β2 nAChR binding reference

Subtype selectivity profile

Ki comparison α4β2 vs α7

In vivo behavioral model research

Oral exposure and model response

Mood-regulation endpoint context

Neurotransmitter release studies

α4β2 vs α7 pathway isolation

Subtype-specific signaling attribution

PET tracer development

High-affinity non-radioactive standard

Blocking and nonspecific binding control

• [1] DrugBank. TC-2216. DB06044. Accessed 2026-04-22. View Source
• [2] Biospace. Targacept, Inc. Initiates Phase I Clinical Trial Of TC-2216. 2007 Jan 8. View Source